Cas no 885277-06-5 (4-Methoxy-2-(pyridin-3-yl)butanoic acid)

• Product Name: 4-Methoxy-2-(pyridin-3-yl)butanoic acid
• CAS No: 885277-06-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD06658466
• CID: 711411
• PubChem ID: 45480199
• Update Time: 2025-10-31

4-Methoxy-2-(pyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(pyridin-3-yl)butanoic acid
• 3-Pyridineacetic acid, a-(2-methoxyethyl)-
• 4-methoxy-2-pyridin-3-ylbutanoic acid
• 4-METHOXY-2-PYRIDIN-3-YL-BUTYRIC ACID
• AB1497
• 885277-06-5
• MFCD06658466
• 4-Methoxy-2-(pyridin-3-yl)butanoicacid
• AKOS006293382
• 4-methoxy-2-(pyridin-3-yl)butanoic acid, AldrichCPR
• DTXSID70670239
• AS-44593
• SB39502

• MDL： MFCD06658466
• Inchi： 1S/C10H13NO3/c1-14-6-4-9(10(12)13)8-3-2-5-11-7-8/h2-3,5,7,9H,4,6H2,1H3,(H,12,13)
• InChI Key： PWPICIOUOYYYHG-UHFFFAOYSA-N
• SMILES： O(C)CCC(C(=O)O)C1C=NC=CC=1

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.28630

4-Methoxy-2-(pyridin-3-yl)butanoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-Methoxy-2-(pyridin-3-yl)butanoic acid

Comprehensive Overview of 4-Methoxy-2-(pyridin-3-yl)butanoic acid (CAS No. 885277-06-5)

4-Methoxy-2-(pyridin-3-yl)butanoic acid (CAS No. 885277-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its methoxy and pyridine functional groups, is often explored for its role in drug discovery, particularly in the development of bioactive molecules. Researchers are increasingly interested in its synthetic pathways, physicochemical properties, and biological activity, making it a subject of numerous scientific studies.

The molecular structure of 4-Methoxy-2-(pyridin-3-yl)butanoic acid combines a butanoic acid backbone with a pyridin-3-yl substituent and a methoxy group at the fourth position. This arrangement imparts distinct chemical reactivity, enabling its use as an intermediate in the synthesis of more complex compounds. Its CAS number 885277-06-5 serves as a unique identifier, ensuring precise referencing in academic and industrial contexts. The compound's solubility, stability, and reactivity under various conditions are critical factors for its application in medicinal chemistry and material science.

In recent years, the demand for 4-Methoxy-2-(pyridin-3-yl)butanoic acid has risen due to its potential in designing small-molecule inhibitors and therapeutic agents. Its pyridine moiety is particularly noteworthy, as it is a common pharmacophore in drugs targeting neurological and inflammatory diseases. Additionally, the methoxy group enhances the compound's lipophilicity, which can improve membrane permeability—a key consideration in drug delivery systems. These attributes align with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with tunable properties.

From a synthetic perspective, CAS No. 885277-06-5 is often prepared via multi-step organic reactions, including Grignard reactions, ester hydrolysis, and catalytic hydrogenation. Optimizing these processes to achieve high yield and purity is a focal point for chemists. The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in its identification and quality control. Furthermore, its thermal stability and compatibility with other reagents make it a versatile building block in organic synthesis.

The growing interest in 4-Methoxy-2-(pyridin-3-yl)butanoic acid is reflected in its frequent appearance in patent literature and academic journals. For instance, it has been investigated as a precursor for kinase inhibitors, which are pivotal in cancer research. Its structure-activity relationship (SAR) studies provide insights into modifying its scaffold to enhance bioavailability and target specificity. Such advancements are crucial for addressing unmet medical needs, a topic highly relevant to today's biopharmaceutical industry.

Beyond pharmaceuticals, CAS 885277-06-5 finds utility in agrochemicals and functional materials. Its heterocyclic framework is advantageous for designing pesticides and herbicides with improved efficacy and environmental safety. In materials science, its incorporation into polymers or coordination complexes can impart desirable properties like thermal resistance or catalytic activity. These diverse applications underscore its importance in interdisciplinary research.

For researchers and manufacturers, sourcing high-quality 4-Methoxy-2-(pyridin-3-yl)butanoic acid is essential. Reputable suppliers provide detailed certificates of analysis (CoA), ensuring compliance with regulatory standards. Storage recommendations typically emphasize protection from moisture and light to maintain stability. As the compound gains traction, discussions around scalable synthesis and cost-effective production are becoming more prevalent, reflecting the industry's drive toward sustainable chemistry.

In conclusion, 4-Methoxy-2-(pyridin-3-yl)butanoic acid (CAS No. 885277-06-5) is a multifaceted compound with broad applicability in drug development, agriculture, and advanced materials. Its structural versatility and functional groups make it a valuable asset for scientists tackling contemporary challenges in healthcare and technology. As research progresses, its role in innovative solutions is expected to expand, solidifying its position in the chemical landscape.